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Compound of Interest

Compound Name: NanoKid

Cat. No.: B12773707

This guide provides a detailed overview of the NanoKid, one of the pioneering examples of
anthropomorphic molecules known as NanoPutians. It is intended for researchers, scientists,
and professionals in drug development who are interested in the creative aspects of chemical
synthesis and the potential for molecular design to serve as an educational tool.

Quantitative Data Summary

The NanoKid and its derivatives are notable for their unique structures that resemble human
figures. Below is a summary of their key quantitative data.

Compound Molecular Formula Molar Mass ( g/mol )
NanoKid C39H4202 542.763[1]
NanoToddler CisHis 234.1408[2]

Experimental Protocols

The synthesis of NanoKid is a multi-step process involving the separate construction of an
"upper body" and a "lower body," which are then coupled together. The primary reaction used
for the key coupling steps is the Sonogashira coupling.[1][3]

Synthesis of the Upper Body of NanoKid[1][3]

¢ lodination: The synthesis begins with 1,3-dibromo-2,4-diiodobenzene.
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Sonogashira Coupling: This is followed by a Sonogashira coupling with 4-
oxytrimethylsilylbut-1-yne to produce 2,5-bis(4-tert-butyldimethylsiloxy-1'-butynyl)-1,4-di-
bromobenzene.

Addition of "Arms": 3,3-Dimethylbutyne is added via another Sonogashira coupling to serve
as the "arms" of the NanoKid.

Formylation: One of the bromine substituents is converted to an aldehyde using n-
butyllithium and N,N-dimethylformamide (DMF).

Acetal Protection: The aldehyde group is protected by reacting it with 1,2-ethanediol using p-
toluenesulfonic acid as a catalyst, forming the 1,3-dioxolane "head".

Synthesis of the Lower Body of NanoKid[1][3]

Starting Material: The synthesis starts with nitroaniline.
Bromination: Two bromine atoms are added to the benzene ring.
Removal of Amino Group: The amino group (NHz) is removed.

Reduction and lodination: The nitro group (NO2) is reduced to an amino group, which is then
replaced by iodine to yield 3,5-dibromoiodobenzene.

Coupling and Desilylation: This is followed by a palladium/copper-catalyzed coupling with
trimethylsilylacetylene and subsequent coupling with 1-pentyne. The final step for the lower
body is desilylation.

Final Assembly of NanoKid[1]

The upper and lower body components are coupled using a solution of

bis(triphenylphosphine)palladium(ll) dichloride, copper(l) iodide, triethylamine (TEA), and

tetrahydrofuran (THF) to yield the final NanoKid structure.

Visualizing the Synthesis Pathway

The following diagram illustrates the logical workflow for the synthesis of the NanoKid

molecule.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b12773707?utm_src=pdf-body
https://www.benchchem.com/product/b12773707?utm_src=pdf-body
https://en.wikipedia.org/wiki/NanoPutian
https://www.youtube.com/watch?v=iSayHy4_JgY
https://www.benchchem.com/product/b12773707?utm_src=pdf-body
https://en.wikipedia.org/wiki/NanoPutian
https://www.benchchem.com/product/b12773707?utm_src=pdf-body
https://www.benchchem.com/product/b12773707?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12773707?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory
Check Availability & Pricing

Upper Body Synthesis Lower Body Synthesis

1,3-dibromo-2,4-diiodobenzene Nitroaniline

Sonogashira Coupling with

4-oxytrimethylsilylbut-1-yne Sromination

Addition of 'Arms' via

Sonogashira Coupling Removal of Amino Group

Formylation Reduction and lodination

Acetal Protection to form 'Head' Coupling and Desilylation

Upper Body Component Lower Body Component

Final Assembl%
\

Final Sonogashira Coupling

Click to download full resolution via product page

Caption: A flowchart illustrating the synthetic pathway of the NanoKid molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b12773707?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/NanoPutian
https://chemistry.mdma.ch/hiveboard/picproxie_docs/000466038-anthropomorphic.molecules.art.pdf
https://www.youtube.com/watch?v=iSayHy4_JgY
https://www.benchchem.com/product/b12773707#nanokid-molecular-formula-and-molar-mass
https://www.benchchem.com/product/b12773707#nanokid-molecular-formula-and-molar-mass
https://www.benchchem.com/product/b12773707#nanokid-molecular-formula-and-molar-mass
https://www.benchchem.com/product/b12773707#nanokid-molecular-formula-and-molar-mass
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12773707?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12773707?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12773707?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

